Cas no 685143-15-1 (1-Bromo-3-chloro-2,4-diethoxybenzene)

• Product Name: 1-Bromo-3-chloro-2,4-diethoxybenzene
• CAS No: 685143-15-1
• MF: C₁₀H₁₂BrClO₂
• MW: 279.558081626892
• CID: 6797525
• PubChem ID: 164894014
• Update Time: 2025-05-20

1-Bromo-3-chloro-2,4-diethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-2,4-diethoxybenzene
• 685143-15-1
• MFCD34760478

• Inchi： 1S/C10H12BrClO2/c1-3-13-8-6-5-7(11)10(9(8)12)14-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： LXCBGHSOECZGKC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OCC)Cl)OCC

Computed Properties

• Exact Mass: 277.97092g/mol
• Monoisotopic Mass: 277.97092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-3-chloro-2,4-diethoxybenzene

1-Bromo-3-Chloro-2,4-Diethoxybenzene: A Comprehensive Overview

1-Bromo-3-chloro-2,4-diethoxybenzene (CAS No. 685143-15-1) is a highly specialized aromatic compound with a unique combination of functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and material science due to its versatile reactivity and potential applications. The molecule consists of a benzene ring substituted with bromine, chlorine, and two ethoxy groups at specific positions, making it a valuable precursor in various synthetic pathways.

The synthesis of 1-bromo-3-chloro-2,4-diethoxybenzene typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate nucleophilic aromatic substitutions, which are critical in assembling such complex structures. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process.

One of the most notable applications of 1-bromo-3-chloro-2,4-diethoxybenzene is in the development of advanced materials. The compound serves as a key intermediate in the synthesis of high-performance polymers and optoelectronic materials. Its ability to undergo various coupling reactions makes it indispensable in creating materials with tailored electronic properties. For example, recent studies have demonstrated its use in fabricating organic light-emitting diodes (OLEDs) with improved efficiency and stability.

In the pharmaceutical industry, 1-bromo-3-chloro-2,4-diethoxybenzene has been utilized as a building block for drug discovery programs targeting various therapeutic areas. The compound's unique substitution pattern allows for fine-tuning of pharmacokinetic properties, making it a valuable asset in medicinal chemistry. Researchers have reported its incorporation into lead compounds for anti-cancer and anti-inflammatory agents, highlighting its potential in drug development.

The chemical stability and reactivity of 1-bromo-3-chloro-2,4-diethoxybenzene make it suitable for use in diverse chemical transformations. Its bromine and chlorine substituents enable it to participate in substitution reactions under both nucleophilic and electrophilic conditions. Moreover, the ethoxy groups provide additional functionality by acting as electron-donating groups, which can influence the reactivity of the benzene ring.

Recent studies have also explored the environmental impact of 1-bromo-3-chloro-2,4-diethoxybenzene and its degradation pathways. Understanding its persistence and bioaccumulation potential is crucial for ensuring safe handling and disposal practices. Researchers have identified microbial degradation pathways that can effectively break down this compound under specific environmental conditions, offering insights into sustainable waste management strategies.

In conclusion, 1-bromo-3-chloro-2,4-diethoxybenzene (CAS No. 685143-15-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even greater role in advancing scientific innovation.